Cas no 865366-99-0 (PENTANEDIOIC ACID, 3-(4-CHLOROPHENYL)-, MONOMETHYL ESTER, (3S)-)

• Product name: PENTANEDIOIC ACID, 3-(4-CHLOROPHENYL)-, MONOMETHYL ESTER, (3S)-
• CAS No: 865366-99-0
• MF: C₁₂H₁₃ClO₄
• MW: 256.682223081589
• CID: 3481003

PENTANEDIOIC ACID, 3-(4-CHLOROPHENYL)-, MONOMETHYL ESTER, (3S)- Chemical and Physical Properties

Names and Identifiers

• PENTANEDIOIC ACID, 3-(4-CHLOROPHENYL)-, MONOMETHYL ESTER, (3S)-
• Pentanedioic acid, 3-(4-chlorophenyl)-, 1-methyl ester, (3S)-

• Inchi： 1S/C12H13ClO4/c1-17-12(16)7-9(6-11(14)15)8-2-4-10(13)5-3-8/h2-5,9H,6-7H2,1H3,(H,14,15)/t9-/m0/s1
• InChI Key： KQOHPBYSQAUWTR-VIFPVBQESA-N
• SMILES： C(OC)(=O)C[C@@H](C1=CC=C(Cl)C=C1)CC(O)=O

Experimental Properties

• Density: 1.289±0.06 g/cm3(Predicted)
• Melting Point: 100-101.5 °C(Solv: ethyl ether (60-29-7); hexane (110-54-3))
• Boiling Point: 395.9±32.0 °C(Predicted)
• pka: 4.28±0.10(Predicted)